Cas no 56969-31-4 (Methanone, 1H-benzimidazol-2-yl(4-fluorophenyl)-)
56969-31-4 structure
Product Name:Methanone, 1H-benzimidazol-2-yl(4-fluorophenyl)-
CAS No:56969-31-4
MF:C14H9FN2O
MW:240.232466459274
CID:347064
PubChem ID:13260202
Update Time:2025-04-19
Methanone, 1H-benzimidazol-2-yl(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, 1H-benzimidazol-2-yl(4-fluorophenyl)-
- 1H-benzimidazol-2-yl-(4-fluorophenyl)methanone
- (1H-Benzimidazol-2-yl)(4-fluorophenyl)methanone
- 56969-31-4
- DTXSID10532721
-
- Inchi: 1S/C14H9FN2O/c15-10-7-5-9(6-8-10)13(18)14-16-11-3-1-2-4-12(11)17-14/h1-8H,(H,16,17)
- InChI Key: HJNZXFCKMQZMMD-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1=NC2C=CC=CC=2N1)=O
Computed Properties
- Exact Mass: 240.06997
- Monoisotopic Mass: 240.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75
Methanone, 1H-benzimidazol-2-yl(4-fluorophenyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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